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Compound of Interest

Compound Name: Lansoprazole N-oxide

Cat. No.: B194826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, significance, and analysis
of Lansoprazole N-oxide, a known impurity of the proton pump inhibitor (PPI) Lansoprazole.
Understanding the profile of this and other impurities is critical for ensuring the quality, safety,
and efficacy of the final drug product.

Introduction to Lansoprazole and its N-oxide
Impurity

Lansoprazole is a widely prescribed PPI used for the treatment of acid-related gastrointestinal
disorders such as gastric and duodenal ulcers, and gastroesophageal reflux disease (GERD).
[1][2] It functions by irreversibly inhibiting the H+/K+-ATPase (proton pump) in gastric parietal

cells, thereby reducing stomach acid secretion.[3]

Lansoprazole N-oxide is identified as a process-related impurity and a degradation product of
Lansoprazole. Its presence in the active pharmaceutical ingredient (API) is subject to strict
regulatory control under guidelines from bodies like the International Council for Harmonisation
(ICH), which mandate the identification and characterization of impurities exceeding certain
thresholds.

Chemical Structure:
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e Lansoprazole: 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl]sulfinyl]-1H-
benzimidazole

o Lansoprazole N-oxide: 2-[(RS)-[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-2-
ylJmethyl]sulfinyl]-1H-benzimidazole

Discovery and Synthesis of Lansoprazole N-oxide

Lansoprazole N-oxide has been identified as an impurity formed during the bulk synthesis of
Lansoprazole. It can also be formed through the degradation of Lansoprazole under certain
stress conditions.

The synthesis of Lansoprazole N-oxide is crucial for its use as a reference standard in
analytical method development and validation. A general synthetic route involves the oxidation

of a precursor molecule.

Synthetic Pathway

The synthesis of Lansoprazole N-oxide can be achieved through a multi-step process, a

simplified representation of which is provided below.
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Starting Materials
2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine-1-oxide Reaction Intermediate Reaction Final Product
— |
|2- apto-1H-benzimi I L3
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Sample Preparation

Weighing and Dissolution of Lansoprazole Sample

Forced Degradation (Stress Studies)

Acid Hydrolysis Base Hydrolysis Oxidation Thermal/Photolytic Stress
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Data Analysis and Reporting
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Reporting and Documentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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